n,n-Bis(2-furylmethyl)amine
Overview
Description
N,n-Bis(2-furylmethyl)amine, also known as BFA, is an organic compound consisting of two fused furan rings, each of which is attached to a methyl amine group. BFA is a versatile compound that has found a variety of applications in the fields of medicinal chemistry, materials science, and analytical chemistry. It is a useful reagent for the synthesis of a variety of organic compounds and has been studied for its potential biological and physiological effects.
Scientific Research Applications
Synthesis and Chemical Properties
- N,N-Bis(2-furylmethyl)amine has been utilized in the synthesis of new compounds, such as N-benzyl- or N-(2-furylmethyl)cinnamamides, using boric acid as a catalyst. These cinnamamides were characterized for their spectral properties (Barajas et al., 2008).
Antifungal Applications
- Derivatives of this compound have shown significant antifungal activity. Compounds such as N-(4-bromophenyl)-N-(2-furylmethyl)amine have exhibited remarkable antifungal properties against dermatophytes, providing insights into the structural requirements for antifungal response (Suvire et al., 2006).
Pharmaceutical Research
- This compound derivatives have been explored for their potential in pharmaceutical applications. These studies include the synthesis of various compounds with potential therapeutic properties (Kurgan et al., 2013).
Catalysis and Reaction Mechanisms
- Compounds derived from this compound have been used in catalytic processes. For example, palladium catalysts based on N,N-bis(pyrimid-2-yl)amine derivatives have been applied in various coupling and amination reactions, indicating its role in facilitating complex organic reactions (Buchmeiser et al., 2001).
Molecular Structure and Complex Formation
- The structure and properties of complexes involving this compound have been extensively studied. For example, the structure of copper(II) kinetin complexes with this compound has been analyzed, demonstrating its utility in understanding complex molecular structures (Parvez & Birdsall, 1990).
Synthesis and Polymerization
- This compound derivatives have been investigated in the field of polymer science. For instance, research into the photopolymerization of certain compounds for dental restorations has involved derivatives of this amine (Nie & Bowman, 2002).
properties
IUPAC Name |
1-(furan-2-yl)-N-(furan-2-ylmethyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-3-9(12-5-1)7-11-8-10-4-2-6-13-10/h1-6,11H,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGTHRBXRBOVOKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNCC2=CC=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20339602 |
Source
|
| Record name | n,n-bis(2-furylmethyl)amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20339602 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
18240-50-1 |
Source
|
| Record name | N-(2-Furanylmethyl)-2-furanmethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18240-50-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | n,n-bis(2-furylmethyl)amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20339602 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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